Cas no 1261592-78-2 (Ethyl 5-fluoro-3'-(trifluoromethoxy)biphenyl-3-carboxylate)

• Product Name: Ethyl 5-fluoro-3'-(trifluoromethoxy)biphenyl-3-carboxylate
• CAS No: 1261592-78-2
• MF: C₁₆H₁₂F₄O₃
• MW: 328.258298873901
• CID: 4990577
• Update Time: 2025-10-18

Ethyl 5-fluoro-3'-(trifluoromethoxy)biphenyl-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-fluoro-3'-(trifluoromethoxy)biphenyl-3-carboxylate

• Inchi： 1S/C16H12F4O3/c1-2-22-15(21)12-6-11(7-13(17)8-12)10-4-3-5-14(9-10)23-16(18,19)20/h3-9H,2H2,1H3
• InChI Key： KNKQIQKUDCGGCU-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)OCC)C=C(C=1)C1C=CC=C(C=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 399
• XLogP3: 5
• Topological Polar Surface Area: 35.5

Additional information on Ethyl 5-fluoro-3'-(trifluoromethoxy)biphenyl-3-carboxylate

Ethyl 5-fluoro-3'-(trifluoromethoxy)biphenyl-3-carboxylate (CAS No. 1261592-78-2): An Overview

Ethyl 5-fluoro-3'-(trifluoromethoxy)biphenyl-3-carboxylate (CAS No. 1261592-78-2) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, and recent advancements in the study of this compound.

The chemical structure of Ethyl 5-fluoro-3'-(trifluoromethoxy)biphenyl-3-carboxylate is composed of a biphenyl core with a fluorine atom at the 5-position and a trifluoromethoxy group at the 3'-position. The ester functionality at the carboxylic acid position adds to its reactivity and versatility in synthetic transformations. The presence of these functional groups imparts specific electronic and steric properties, making it an attractive candidate for various chemical reactions and biological studies.

Recent research findings have highlighted the importance of fluorinated compounds in drug discovery. Fluorine atoms can significantly influence the pharmacokinetic and pharmacodynamic properties of molecules, often leading to improved bioavailability, metabolic stability, and target selectivity. The trifluoromethoxy group, in particular, has been shown to enhance lipophilicity and alter the binding affinity of molecules to their target receptors. These properties make Ethyl 5-fluoro-3'-(trifluoromethoxy)biphenyl-3-carboxylate a valuable intermediate in the synthesis of potential drug candidates.

In terms of synthesis, several methods have been reported for the preparation of Ethyl 5-fluoro-3'-(trifluoromethoxy)biphenyl-3-carboxylate. One common approach involves the coupling of a fluoroaryl boronic acid or boronic ester with a trifluoromethoxy-substituted aryl halide using palladium-catalyzed cross-coupling reactions. Subsequent esterification with ethanol yields the desired product. These synthetic routes are highly efficient and can be optimized for large-scale production, making them suitable for industrial applications.

The biological activity of Ethyl 5-fluoro-3'-(trifluoromethoxy)biphenyl-3-carboxylate has been explored in various preclinical studies. Research has shown that this compound exhibits promising anti-inflammatory and anticancer properties. For instance, it has been reported to inhibit the activity of specific kinases involved in inflammatory pathways, making it a potential lead compound for the development of anti-inflammatory drugs. Additionally, preliminary studies have indicated that it can induce apoptosis in cancer cells, suggesting its potential as an anticancer agent.

Furthermore, pharmacokinetic studies have demonstrated that Ethyl 5-fluoro-3'-(trifluoromethoxy)biphenyl-3-carboxylate exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its high lipophilicity facilitates efficient cellular uptake and distribution throughout the body. The compound also shows good metabolic stability, which is crucial for maintaining its therapeutic efficacy over extended periods.

In conclusion, Ethyl 5-fluoro-3'-(trifluoromethoxy)biphenyl-3-carboxylate (CAS No. 1261592-78-2) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new applications and optimize its use in various medical contexts.